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Compound of Interest

Compound Name: 1-(2,4-Dimethoxyphenyl)guanidine
CAS No.: 827572-25-8
Cat. No.: B1414958

Get Quote

Executive Summary & Molecule Profile

1-(2,4-Dimethoxyphenyl)guanidine is an electron-rich aryl guanidine. Unlike unsubstituted
phenylguanidines, the presence of methoxy groups at the ortho and para positions significantly
increases the electron density on the guanidine nitrogen via resonance and inductive effects.
This modification tunes the molecule's pKa and nucleophilicity, positioning it as a "Superbase”
analog with distinct solubility and reactivity profiles.
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Property Specification

Chemical Name 1-(2,4-Dimethoxyphenyl)guanidine
CAS Number 827572-25-8

Molecular Formula CoH13N30:2

Molecular Weight 195.22 g/mol

~11.5 - 12.5 (Higher than DPG due to +M effect

Estimated pKa (Conj. Acid)
of OMe)

Physical State White to off-white crystalline solid

Soluble in DMSO, DMF, Methanol, THF;

Solubility ) ]
Sparingly soluble in Water, Toluene

] o Organocatalytic ROP, Epoxy Latent Curing, PU
Primary Applications ]
Catalysis

Application 1: Organocatalytic Ring-Opening
Polymerization (ROP)

Scientific Rationale

Guanidines are powerful organocatalysts for the ROP of cyclic esters (e.g., Lactide,

-Caprolactone).[1] The mechanism involves a bifunctional activation:

o Hydrogen Bonding: The guanidine N-H donates a proton to the carbonyl oxygen of the
monomer (activating the electrophile).

o Base Activation: The imine nitrogen accepts a proton from the initiating alcohol (activating
the nucleophile).

Why DMPG? The 2,4-dimethoxy groups make DMPG a stronger base than standard DPG,
potentially increasing the rate of polymerization (

) while maintaining control over dispersity (
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).
Protocol: ROP of L-Lactide

Materials:

Monomer: L-Lactide (Recrystallized from dry toluene x2, stored in glovebox).

Initiator: Benzyl Alcohol (BnOH) (Distilled over CaHz, stored over molecular sieves).

Catalyst: 1-(2,4-Dimethoxyphenyl)guanidine (DMPG) (Dried under vacuum at 40°C for
12h).

Solvent: Dichloromethane (DCM) or THF (Anhydrous).
Step-by-Step Methodology:

 Inert Atmosphere Setup: Perform all operations in a Nitrogen-filled glovebox or using
standard Schlenk techniques.

» Stock Solutions:
o Prepare a 1.0 M solution of L-Lactide in DCM.
o Prepare a 0.1 M solution of DMPG in DCM.
o Prepare a 0.1 M solution of BnOH in DCM.
o Reaction Assembly:
o In a flame-dried Schlenk tube equipped with a magnetic stir bar, combine:
= 1.0 mL L-Lactide solution (1.0 mmol).
= 100
L BnOH solution (0.01 mmol) -> Target DP = 100.

o Note: Ensure the monomer-to-initiator ratio ([M]o/[l]o) is accurate for targeted molecular
weight.
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¢ Initiation:
o Add 50

L DMPG catalyst solution (0.005 mmol, 0.5 mol% relative to monomer).

o Start Timer immediately.
¢ Polymerization:
o Stir at room temperature (25°C).

o Monitor conversion by taking aliquots for tH NMR (checking the methine proton shift from
5.0 ppm in monomer to 5.2 ppm in polymer).

e Termination:

o Quench the reaction with excess benzoic acid (dissolved in DCM) or wet methanol.
 Purification:

o Precipitate the polymer into cold methanol (10x volume of reaction mixture).

o Filter and dry under vacuum at 40°C.

Data Analysis & Visualization (ROP Mechanism)
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Click to download full resolution via product page

Figure 1: Proposed bifunctional activation mechanism of Lactide ROP by DMPG.

Application 2: Thermal Latent Curing of Epoxy

Resins
Scientific Rationale

Substituted guanidines are excellent latent curing agents for epoxy resins (e.g., DGEBA). At
room temperature, the steric hindrance of the 2,4-dimethoxyphenyl group prevents rapid
reaction (latency). Upon heating (typically >100°C), the molecule becomes mobile and
nucleophilic enough to attack the epoxide ring, initiating cross-linking.

Advantage: The electron-donating methoxy groups make DMPG a more active accelerator than
DPG once the thermal threshold is crossed, leading to faster cure times at elevated
temperatures ("Snap-Cure" potential).

Protocol: One-Pot Latent Curing Formulation

Materials:
» Resin: Diglycidy! ether of bisphenol A (DGEBA, EEW ~185-190).
e Hardener/Accelerator: DMPG (Micronized powder, <10

m patrticle size).

e Solvent (Optional): Acetone (for solvent casting) or None (for bulk).
Step-by-Step Methodology:
» Dispersion:

o Weigh 100 parts by weight (pbw) of DGEBA resin.

o Add 5-8 pbw of micronized DMPG.
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o Note: DMPG is solid; effective dispersion is critical. Use a three-roll mill or high-shear
mixer (Cowles) to ensure homogeneity.

e Degassing:

o Place the mixture in a vacuum chamber at room temperature for 20 minutes to remove
entrapped air bubbles.

o Latency Test (Shelf-Life):

o Store a small aliquot at 25°C. Measure viscosity daily. A stable viscosity for >1 week
indicates good latency.

e Curing Profile (DSC Analysis):

(¢]

Instrument: Differential Scanning Calorimeter (DSC).

[¢]

Method: Dynamic scan from 25°C to 250°C at 10°C/min.

[¢]

Output: Identify

(Onset Temperature) and

(Peak Exotherm).

[e]

Expected:
should be approx. 110-130°C.
e Thermal Curing:

o Cast the resin into a mold.

o Cure Cycle: Heat to 120°C for 1 hour, then post-cure at 150°C for 2 hours.

Data Analysis: Curing Kinetics
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Parameter Description Expected Trend vs. DPG

Slightly Lower (More reactive

Temperature where cure starts
due to OMe)

Total heat of reaction Comparable (~300-400 J/g)

Glass Transition Temp of cured  High (>130°C) due to rigid

network aromatic ring

Good (Steric hindrance of 2-

Latency Stability at 25°C oM tects N)
e protects

Characterization & Quality Control

To ensure the integrity of the DMPG reagent before use in sensitive polymerizations:
e 'H NMR (DMSO-ds, 400 MHz):
o Look for methoxy protons (singlets) around

3.7 - 3.8 ppm.

o Aromatic protons:

6.5 - 7.0 ppm (multiplets).

o Guanidine N-H protons: Broad singlets, often exchangeable, around
5.0 - 8.0 ppm depending on tautomer.
e Melting Point:

o Verify purity. Sharp melting point indicates high crystalline purity. Broad range implies
moisture or degradation.

Safety & Handling (E-E-A-T)

e Hazard: Guanidines are organic bases and can be skin/eye irritants.
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o Storage: Hygroscopic. Store in a desiccator or glovebox. Moisture absorption will deactivate
the catalyst in ROP applications (acting as a chain transfer agent).

e PPE: Wear nitrile gloves, safety goggles, and lab coat. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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